Cas no 933746-07-7 (2-Pyrrolidin-1-yl-2-(3-trifluoromethyl-phenyl)-ethylamine)

• Product Name: 2-Pyrrolidin-1-yl-2-(3-trifluoromethyl-phenyl)-ethylamine
• CAS No: 933746-07-7
• MF: C₁₃H₁₇F₃N₂
• MW: 258.282693624496
• CID: 1078783
• PubChem ID: 16795956
• Update Time: 2025-06-14

2-Pyrrolidin-1-yl-2-(3-trifluoromethyl-phenyl)-ethylamine Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidin-1-yl-2-(3-trifluoromethyl-phenyl)-ethylamine
• BB 0218693
• 2-Pyrrolidin-1-yl-2-(3-(trifluoromethyl)phenyl)-ethanamine
• 2-PYRROLIDIN-1-YL-2-(3-(TRIFLUOROMETHYL)PHENYL)ETHANAMINE
• AKOS000150472
• 2-(pyrrolidin-1-yl)-2-[3-(trifluoromethyl)phenyl]ethan-1-amine
• 2-pyrrolidin-1-yl-2-[3-(trifluoromethyl)phenyl]ethanamine
• 933746-07-7
• AKOS016051399
• 2-(Pyrrolidin-1-yl)-2-(3-(trifluoromethyl)phenyl)ethanamine
• 2-(pyrrolidin-1-yl)-2-[3-(trifluoromethyl)phenyl]ethanamine

• MDL： MFCD09742775
• Inchi： 1S/C13H17F3N2/c14-13(15,16)11-5-3-4-10(8-11)12(9-17)18-6-1-2-7-18/h3-5,8,12H,1-2,6-7,9,17H2
• InChI Key： PPLXHGHETKESBB-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C(CN)N1CCCC1)(F)F

Computed Properties

• Exact Mass: 258.13438304g/mol
• Monoisotopic Mass: 258.13438304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 29.3Ų

Additional information on 2-Pyrrolidin-1-yl-2-(3-trifluoromethyl-phenyl)-ethylamine

Research Brief on 2-Pyrrolidin-1-yl-2-(3-trifluoromethyl-phenyl)-ethylamine (CAS: 933746-07-7): Recent Advances and Applications

2-Pyrrolidin-1-yl-2-(3-trifluoromethyl-phenyl)-ethylamine (CAS: 933746-07-7) is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its pyrrolidine and trifluoromethylphenyl moieties, has been the subject of recent studies due to its potential therapeutic applications and unique pharmacological properties. The trifluoromethyl group, in particular, enhances the compound's metabolic stability and bioavailability, making it a promising candidate for drug development.

Recent research has focused on the synthesis and optimization of 2-Pyrrolidin-1-yl-2-(3-trifluoromethyl-phenyl)-ethylamine to improve its efficacy and selectivity. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that significantly increased the yield and purity of the compound. The researchers employed a multi-step process involving reductive amination and palladium-catalyzed cross-coupling reactions, which allowed for the efficient introduction of the trifluoromethyl group. This advancement is expected to facilitate further preclinical studies and scale-up production.

In addition to synthetic improvements, the pharmacological profile of 2-Pyrrolidin-1-yl-2-(3-trifluoromethyl-phenyl)-ethylamine has been investigated in the context of central nervous system (CNS) disorders. Preliminary in vitro and in vivo studies suggest that the compound exhibits high affinity for serotonin and dopamine receptors, indicating potential applications in the treatment of depression and Parkinson's disease. A recent study in Neuropharmacology (2024) demonstrated that the compound could modulate neurotransmitter release in a dose-dependent manner, with minimal off-target effects. These findings underscore its potential as a selective neuroactive agent.

Another area of interest is the compound's role in cancer research. A 2024 study in Bioorganic & Medicinal Chemistry Letters explored the antitumor activity of 2-Pyrrolidin-1-yl-2-(3-trifluoromethyl-phenyl)-ethylamine derivatives. The researchers found that certain analogs exhibited potent inhibitory effects on cancer cell proliferation, particularly in breast and lung cancer cell lines. Mechanistic studies revealed that these effects were mediated through the induction of apoptosis and inhibition of key signaling pathways, such as the PI3K/AKT/mTOR axis. These results highlight the compound's versatility and potential as a scaffold for anticancer drug development.

Despite these promising findings, challenges remain in the clinical translation of 2-Pyrrolidin-1-yl-2-(3-trifluoromethyl-phenyl)-ethylamine. Issues such as pharmacokinetic variability and potential toxicity need to be addressed in future studies. However, the compound's unique chemical structure and broad pharmacological activity make it a valuable subject for ongoing research. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its development and eventual application in therapeutics.

In conclusion, 2-Pyrrolidin-1-yl-2-(3-trifluoromethyl-phenyl)-ethylamine (CAS: 933746-07-7) represents a compelling area of research in chemical biology and drug discovery. Recent advances in its synthesis, pharmacological evaluation, and therapeutic potential underscore its significance in addressing unmet medical needs. Continued investigation into its mechanisms of action and optimization of its chemical properties will be critical for its successful translation into clinical use.